(E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(3,4-dimethoxybenzylidene)propanehydrazide

• IUPAC Name: 3-(benzimidazol-1-yl)-N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]propanamide
• InChI: InChI=1S/C19H20N4O3/c1-25-17-8-7-14(11-18(17)26-2)12-21-22-19(24)9-10-23-13-20-15-5-3-4-6-16(15)23/h3-8,11-13H,9-10H2,1-2H3,(H,22,24)/b21-12+
• InChI Key: IGURGQXSLJHASU-CIAFOILYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)CCN2C=NC3=CC=CC=C32)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)CCN2C=NC3=CC=CC=C32)OC
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

(E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(3,4-dimethoxybenzylidene)propanehydrazide is a chemical compound that has gained significant attention in scientific research. This compound has unique properties that make it an ideal candidate for various applications in the field of medicine and biotechnology.

Scientific Research Applications

(E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(3,4-dimethoxybenzylidene)propanehydrazide has been extensively studied for its potential applications in various fields of science. One of the significant applications of this compound is in the field of medicinal chemistry, where it has been shown to exhibit anticancer, antitumor, and antiviral activities. It has also been studied for its potential use as an antibacterial and antifungal agent.

Mechanism of Action

The mechanism of action of (E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(3,4-dimethoxybenzylidene)propanehydrazide is not completely understood. However, studies have shown that this compound acts by inhibiting the activity of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also induces apoptosis, which is a programmed cell death mechanism.
Biochemical and physiological effects:
The biochemical and physiological effects of (E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(3,4-dimethoxybenzylidene)propanehydrazide vary depending on the concentration and duration of exposure. At low concentrations, this compound has been shown to have antioxidant and anti-inflammatory effects. At higher concentrations, it exhibits cytotoxic and apoptotic effects on cancer cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using (E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(3,4-dimethoxybenzylidene)propanehydrazide in lab experiments is its high potency and selectivity towards cancer cells. It also has low toxicity towards healthy cells, making it an ideal candidate for cancer therapy. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of (E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(3,4-dimethoxybenzylidene)propanehydrazide. One of the significant areas of research is the development of novel drug delivery systems that can improve the solubility and bioavailability of this compound. Another area of research is the identification of new targets and pathways that can be targeted by (E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(3,4-dimethoxybenzylidene)propanehydrazide for the treatment of various diseases. Additionally, further studies are needed to investigate the potential of this compound as a diagnostic tool for cancer detection and monitoring.

Synthesis Methods

The synthesis of (E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(3,4-dimethoxybenzylidene)propanehydrazide involves the reaction of 3,4-dimethoxybenzaldehyde and (E)-3-(1H-benzo[d]imidazol-1-yl)prop-2-en-1-one in the presence of hydrazine hydrate. The reaction takes place under reflux conditions, and the resulting product is purified using column chromatography.